(2-Methoxy-ethyl)-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-YL)-pyridin-2-YL]-amine
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Overview
Description
Synthesis Analysis
Synthesis analysis involves detailing the methods and reactions used to synthesize the compound. This can include the starting materials, reaction conditions, catalysts used, and the yield of the product .Molecular Structure Analysis
Molecular structure analysis often involves techniques such as X-ray crystallography, nuclear magnetic resonance (NMR), and infrared (IR) spectroscopy to determine the arrangement of atoms within the molecule .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It can include studying the compound’s reactivity with other substances, its stability under various conditions, and the products it forms during reactions .Physical and Chemical Properties Analysis
This involves studying properties such as the compound’s melting point, boiling point, solubility in various solvents, and its spectral properties (UV, IR, NMR, etc.) .Scientific Research Applications
Ethylene Oligomerization Studies
Research by Nyamato, Ojwach, and Akerman (2016) explored the use of derivatives of (2-Methoxy-ethyl)-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-2-yl]-amine in ethylene oligomerization. They demonstrated that nickel(II) complexes formed with these derivatives acted as catalysts for ethylene oligomerization, producing ethylene dimers, trimers, and tetramers. This application is significant in industrial chemistry for producing various hydrocarbon chains (Nyamato, Ojwach, & Akerman, 2016).
Synthesis of Polysubstituted Tetrahydropyridines
Ishmiyarov, Rakhimova, Latypova, Spirikhin, Abdullin, and Dokichev (2015) utilized similar compounds in the synthesis of mono- and bicyclic 1,2,3,4-tetrahydropyridine derivatives. These derivatives have potential applications in pharmaceutical and synthetic organic chemistry (Ishmiyarov et al., 2015).
Catalytic Synthesis Applications
Zhu, Lan, and Kwon (2003) reported the use of related compounds in catalytic synthesis, specifically in phosphine-catalyzed [4 + 2] annulation processes. This method is useful for synthesizing highly functionalized tetrahydropyridines, which are valuable in various chemical synthesis applications (Zhu, Lan, & Kwon, 2003).
Synthesis of Manganese(II) Complexes
Wu, Bouwman, Mills, Spek, and Reedijk (2004) conducted studies on manganese(II) complexes involving 2-aminomethylpyridine-derived ligands similar to this compound. These complexes have potential applications in coordination chemistry and magnetic materials (Wu et al., 2004).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
N-(2-methoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23BN2O3/c1-13(2)14(3,4)20-15(19-13)11-6-7-16-12(10-11)17-8-9-18-5/h6-7,10H,8-9H2,1-5H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVIRMDAEKPEYSI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC(=NC=C2)NCCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23BN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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